Cas no 55515-39-4 ([(3S,5R,10S,13S,14S,17S)-4,4,10,13,14-Pentamethyl-17-[(2R)-6-methylheptan-2-yl]-11-oxo-1,2,3,5,6,7,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] acetate)
55515-39-4 structure
Product Name:[(3S,5R,10S,13S,14S,17S)-4,4,10,13,14-Pentamethyl-17-[(2R)-6-methylheptan-2-yl]-11-oxo-1,2,3,5,6,7,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] acetate
CAS No:55515-39-4
MF:C32H52O3
MW:484.753490447998
CID:2671365
Update Time:2023-08-06
[(3S,5R,10S,13S,14S,17S)-4,4,10,13,14-Pentamethyl-17-[(2R)-6-methylheptan-2-yl]-11-oxo-1,2,3,5,6,7,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] acetate Chemical and Physical Properties
Names and Identifiers
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- (13α,14β,17α)-3β-(Acetyloxy)-5α-lanost-8-en-11-one
- IVVSONAJEVXDMN-YIZRLKHKSA-N
- 11-Oxolanost-8-en-3-yl acetate #
- [(3S,5R,10S,13S,14S,17S)-4,4,10,13,14-Pentamethyl-17-[(2R)-6-methylheptan-2-yl]-11-oxo-1,2,3,5,6,7,1
- [(3S,5R,10S,13S,14S,17S)-4,4,10,13,14-Pentamethyl-17-[(2R)-6-methylheptan-2-yl]-11-oxo-1,2,3,5,6,7,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] acetate
-
- Inchi: 1S/C32H52O3/c1-20(2)11-10-12-21(3)23-15-18-31(8)24-13-14-26-29(5,6)27(35-22(4)33)16-17-30(26,7)28(24)25(34)19-32(23,31)9/h20-21,23,26-27H,10-19H2,1-9H3/t21-,23+,26+,27+,30+,31-,32+/m1/s1
- InChI Key: IVVSONAJEVXDMN-YIZRLKHKSA-N
- SMILES: O(C(C)=O)[C@H]1CC[C@]2(C)C3C(C[C@@]4(C)[C@H]([C@H](C)CCCC(C)C)CC[C@]4(C)C=3CC[C@H]2C1(C)C)=O
Computed Properties
- Exact Mass: 484.392
- Monoisotopic Mass: 484.392
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 897
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
[(3S,5R,10S,13S,14S,17S)-4,4,10,13,14-Pentamethyl-17-[(2R)-6-methylheptan-2-yl]-11-oxo-1,2,3,5,6,7,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] acetate Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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